Cas no 54842-61-4 (Benzene, 1,4-bis[(1E)-2-(4-methoxyphenyl)ethenyl]-)
54842-61-4 structure
Product Name:Benzene, 1,4-bis[(1E)-2-(4-methoxyphenyl)ethenyl]-
CAS No:54842-61-4
MF:C24H22O2
MW:342.430286884308
CID:353553
PubChem ID:66751342
Update Time:2025-04-19
Benzene, 1,4-bis[(1E)-2-(4-methoxyphenyl)ethenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,4-bis[(1E)-2-(4-methoxyphenyl)ethenyl]-
- 1,4-bis[2-(4-methoxyphenyl)ethenyl]benzene
- DTXSID60735700
- 1,1'-[1,4-Phenylenedi(ethene-2,1-diyl)]bis(4-methoxybenzene)
- 54842-61-4
-
- Inchi: 1S/C24H22O2/c1-25-23-15-11-21(12-16-23)9-7-19-3-5-20(6-4-19)8-10-22-13-17-24(26-2)18-14-22/h3-18H,1-2H3
- InChI Key: IUAFWEIVTUQPPR-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)C=CC1C=CC(C=CC2C=CC(=CC=2)OC)=CC=1
Computed Properties
- Exact Mass: 342.16206
- Monoisotopic Mass: 342.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 6.4
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
Benzene, 1,4-bis[(1E)-2-(4-methoxyphenyl)ethenyl]- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
54842-61-4 (Benzene, 1,4-bis[(1E)-2-(4-methoxyphenyl)ethenyl]-) Related Products
- 104-46-1(Anethole)
- 21956-56-9(trans-3,5-Dimethoxystilbene)
- 42438-89-1(Pinostilbene)
- 33626-08-3(4'-Methoxyresveratrol)
- 537-42-8(Pterostilbene)
- 637-69-4(p-Methoxystyrene)
- 1142-15-0(4-Methoxystilbene)
- 4180-23-8(1-Methoxy-4-(1E)-1-propen-1-ylbenzene)
- 15638-14-9(4,4'-Dimethoxystilbene)
- 18259-15-9(Phenol,4-[2-(3,5-dimethoxyphenyl)ethenyl]-)
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